Cas no 134937-38-5 (1-(p-tolylsulfonyl)cyclopentanecarboxylic acid)

• Product Name: 1-(p-tolylsulfonyl)cyclopentanecarboxylic acid
• CAS No: 134937-38-5
• MF: C₁₃H₁₆O₄S
• MW: 268.328742980957
• MDL: MFCD02060320
• CID: 1237297
• PubChem ID: 3395218
• Update Time: 2025-05-19

1-(p-tolylsulfonyl)cyclopentanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-[(4-methylphenyl)sulfonyl]-
• 1-(p-tolylsulfonyl)cyclopentanecarboxylic acid
• 1-(4-methylphenyl)sulfonylcyclopentane-1-carboxylic Acid
• 1-(4-methylbenzenesulfonyl)cyclopentane-1-carboxylic acid
• AKOS000128197
• EN300-87005
• Z228589334
• 134937-38-5
• 1-[(4-methylbenzene)sulfonyl]cyclopentane-1-carboxylic acid
• G41063
• 1-[(4-methylphenyl)sulfonyl]cyclopentanecarboxylic acid
• 1-(4-methylbenzenesulfonyl)cyclopentane-1-carboxylicacid

• MDL： MFCD02060320
• Inchi： 1S/C13H16O4S/c1-10-4-6-11(7-5-10)18(16,17)13(12(14)15)8-2-3-9-13/h4-7H,2-3,8-9H2,1H3,(H,14,15)
• InChI Key： FBXBJKJVRNXBNJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1(C(=O)O)CCCC1)(=O)=O

Computed Properties

• Exact Mass: 268.07698
• Monoisotopic Mass: 268.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 491.4±45.0 °C at 760 mmHg
• Flash Point: 251.0±28.7 °C
• PSA: 71.44
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(p-tolylsulfonyl)cyclopentanecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 1-(p-tolylsulfonyl)cyclopentanecarboxylic acid

Comprehensive Guide to 1-(p-tolylsulfonyl)cyclopentanecarboxylic acid (CAS No. 134937-38-5): Properties, Applications, and Industry Insights

1-(p-tolylsulfonyl)cyclopentanecarboxylic acid (CAS No. 134937-38-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This cyclopentane derivative, featuring a p-tolylsulfonyl group and a carboxylic acid moiety, serves as a versatile intermediate in synthetic chemistry. Its unique structure enables applications in drug discovery, agrochemical development, and material science, aligning with current trends in green chemistry and sustainable synthesis.

The compound's molecular formula (C₁₃H₁₆O₄S) and structural features contribute to its reactivity profile. Researchers frequently explore its potential as a building block for heterocyclic compounds, particularly in the synthesis of biologically active molecules. Recent studies highlight its utility in peptide coupling reactions and as a precursor for chiral auxiliaries, addressing the growing demand for enantioselective synthesis methods in pharmaceutical manufacturing.

From a physicochemical perspective, 1-(p-tolylsulfonyl)cyclopentanecarboxylic acid typically appears as a white to off-white crystalline powder with defined melting point characteristics. Its solubility profile (soluble in polar organic solvents like DMSO and methanol but sparingly soluble in water) makes it particularly valuable for organic transformations under various reaction conditions. These properties are frequently discussed in forums focusing on reaction optimization and scale-up challenges in process chemistry.

The compound's synthetic utility extends to multiple domains, including the development of small molecule therapeutics and functional materials. In pharmaceutical contexts, its cyclopentane core serves as a rigid scaffold for designing enzyme inhibitors, while the sulfonyl group enhances binding affinity through polar interactions. These characteristics answer frequent search queries about structure-activity relationships and molecular design principles in drug discovery.

Quality control of 134937-38-5 involves rigorous analytical characterization using techniques like HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity specifications typically exceed 97% for research applications, with particular attention to residual solvent levels and isomeric purity. These parameters are critical for researchers investigating reproducibility in organic synthesis – a trending topic in scientific communities.

Recent patent literature reveals innovative applications of 1-(p-tolylsulfonyl)cyclopentanecarboxylic acid in photoresist materials for semiconductor manufacturing, responding to industry demands for advanced lithography compounds. Its thermal stability and pattern-forming capabilities make it suitable for next-generation electronics fabrication, connecting with searches about electronic chemicals and nanotechnology materials.

Environmental and handling considerations for this compound follow standard laboratory safety protocols. While not classified as hazardous under major regulatory systems, proper personal protective equipment (PPE) including gloves and safety goggles is recommended during handling. This addresses common workplace safety queries while maintaining compliance with chemical hygiene standards.

The global market for 134937-38-5 reflects growing demand from contract research organizations and academic laboratories. Suppliers typically offer the compound in research quantities (100mg to 10g scales), with custom synthesis options available for bulk requirements. Pricing trends correlate with specialty chemical market dynamics and raw material availability – frequent search topics among procurement specialists.

Future research directions for 1-(p-tolylsulfonyl)cyclopentanecarboxylic acid may explore its potential in bioconjugation chemistry and prodrug development, areas experiencing rapid growth in medicinal chemistry. Its structural features suggest possible applications in targeted drug delivery systems and biocompatible materials, connecting with trending searches about precision medicine technologies.

For researchers working with this compound, proper storage conditions (typically 2-8°C in airtight containers) ensure long-term stability. Analytical methods for stability testing and impurity profiling continue to evolve, reflecting industry emphasis on quality by design principles in chemical development.